Cas no 2229252-18-8 (methyl 5-(piperidin-3-yl)methylthiophene-3-carboxylate)

• Product Name: methyl 5-(piperidin-3-yl)methylthiophene-3-carboxylate
• CAS No: 2229252-18-8
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6111238
• PubChem ID: 165666008
• Update Time: 2025-05-19

methyl 5-(piperidin-3-yl)methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(piperidin-3-yl)methylthiophene-3-carboxylate
• EN300-1744078
• methyl 5-[(piperidin-3-yl)methyl]thiophene-3-carboxylate
• 2229252-18-8

• Inchi： 1S/C12H17NO2S/c1-15-12(14)10-6-11(16-8-10)5-9-3-2-4-13-7-9/h6,8-9,13H,2-5,7H2,1H3
• InChI Key： RVWCRBLFVJTLFM-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1CC1CNCCC1

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.6Ų

Additional information on methyl 5-(piperidin-3-yl)methylthiophene-3-carboxylate

Methyl 5-(piperidin-3-yl)methylthiophene-3-carboxylate (CAS No. 2229252-18-8): A Comprehensive Overview

Methyl 5-(piperidin-3-yl)methylthiophene-3-carboxylate, identified by its CAS number 2229252-18-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a piperidine ring and a thiophene core, contribute to its unique chemical and pharmacological properties.

The synthesis of methyl 5-(piperidin-3-yl)methylthiophene-3-carboxylate involves a series of well-established organic reactions, including condensation, cyclization, and esterification. The piperidine moiety introduces a nitrogen-rich heterocycle, which is known to enhance binding affinity and selectivity in drug-like molecules. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

One of the most compelling aspects of methyl 5-(piperidin-3-yl)methylthiophene-3-carboxylate is its potential as a pharmacological agent. Thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a piperidine ring into the thiophene structure enhances its solubility and bioavailability, making it a promising candidate for therapeutic applications. Current research is focused on exploring its efficacy in treating various diseases, particularly those involving abnormal cell proliferation and inflammation.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving treatment outcomes. The unique structural features of methyl 5-(piperidin-3-yl)methylthiophene-3-carboxylate make it an attractive candidate for further investigation. Researchers are employing computational methods to predict its binding interactions with biological targets, which could accelerate the discovery of new drug candidates.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in materials science, particularly as a building block for organic electronic materials. The conjugated system of the thiophene ring facilitates charge transport, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. This dual functionality highlights the versatility of methyl 5-(piperidin-3-yl)methylthiophene-3-carboxylate and underscores its importance in both life sciences and materials engineering.

Recent studies have also explored the metabolic stability and pharmacokinetic profile of methyl 5-(piperidin-3-yl)methylthiophene-3-carboxylate. Understanding how the body processes this compound is essential for optimizing its therapeutic potential. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its degradation products and metabolic pathways. These insights are critical for designing safer and more effective drug formulations.

The future prospects for methyl 5-(piperidin-3-yl)methylthiophene-3-carboxylate are vast. Ongoing research aims to elucidate its mechanism of action and identify new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield significant breakthroughs in this field. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing global health challenges.

In conclusion, methyl 5-(piperidin-3-yl)methylthiophene-3-carboxylate (CAS No. 2229252-18-8) represents a fascinating intersection of chemistry and medicine. Its unique structure and diverse applications make it a valuable asset in both academic research and industrial development. As scientists continue to uncover new possibilities, this compound is poised to make meaningful contributions to the advancement of human health.